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Compound of Interest

Compound Name: Effusanin B

Cat. No.: B3029721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Effusanin B is a diterpenoid compound that has garnered significant interest in the scientific

community for its potential therapeutic applications, particularly in oncology. This technical

guide provides a comprehensive overview of the known physical, chemical, and biological

properties of Effusanin B, with a focus on its anti-cancer activities. The information presented

herein is intended to support further research and development efforts related to this promising

natural product.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Effusanin B is presented in the

table below. While some data is readily available, specific experimental values for properties

such as melting point and quantitative solubility in various solvents are not widely reported in

the current literature.
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Property Value Reference

Molecular Formula C₂₂H₃₀O₆ [1]

Molecular Weight 390.5 g/mol [1]

Melting Point Data not available

Solubility Soluble in DMSO. [1]

Appearance Data not available

Table 1: Physical and Chemical Properties of Effusanin B

Spectral Data
Detailed spectral data is crucial for the unequivocal identification and characterization of a

compound. At present, the complete 1H NMR, 13C NMR, and mass spectrometry data for

Effusanin B are not readily available in publicly accessible databases. Further investigation

into primary literature reporting the isolation and characterization of this compound is required

to obtain this information.

Biological Activity: Anti-Cancer Properties
Effusanin B has demonstrated significant anti-cancer activity, particularly against non-small

cell lung cancer (NSCLC). Its mechanism of action involves the modulation of key signaling

pathways that are critical for cancer cell proliferation, survival, and migration.

Inhibition of STAT3 and FAK Signaling Pathways
Research has shown that Effusanin B exerts its anti-cancer effects by targeting the Signal

Transducer and Activator of Transcription 3 (STAT3) and Focal Adhesion Kinase (FAK)

signaling pathways.[2]

STAT3 Pathway: Effusanin B inhibits the phosphorylation of STAT3 at the Tyr705 residue.

This phosphorylation is a critical step in the activation of STAT3, which, when constitutively

active, promotes the transcription of genes involved in cell proliferation and survival. By

inhibiting this step, Effusanin B downregulates the expression of key downstream targets of
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STAT3, including the anti-apoptotic proteins Bcl-2 and Mcl-1, and the cell cycle regulator

Cyclin D1. Concurrently, it upregulates the expression of the pro-apoptotic protein Bax.[2]

FAK Pathway: Effusanin B also suppresses the phosphorylation of FAK. FAK is a non-

receptor tyrosine kinase that plays a pivotal role in cell adhesion, migration, and invasion. Its

inhibition by Effusanin B contributes to the observed reduction in cancer cell motility.

The interplay of these inhibitory actions on the STAT3 and FAK pathways ultimately leads to

the induction of apoptosis, cell cycle arrest, and a decrease in the migratory and invasive

potential of cancer cells.

Signaling Pathway Diagram
The following diagram illustrates the proposed mechanism of action of Effusanin B on the

STAT3 and FAK signaling pathways in cancer cells.
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Caption: Mechanism of Effusanin B in Cancer Cells.

Experimental Protocols
Detailed methodologies for key in vitro assays used to characterize the biological activity of

Effusanin B are provided below. These protocols are based on standard laboratory procedures

for the A549 non-small cell lung cancer cell line.

Cell Viability Assay (MTT Assay)
This protocol is used to assess the cytotoxic effects of Effusanin B on A549 cells.

Workflow Diagram:

Seed A549 cells in 96-well plate Incubate for 24h Treat with Effusanin B (various concentrations) Incubate for 48h Add MTT solution Incubate for 4h Add DMSO to dissolve formazan Measure absorbance at 570 nm

Click to download full resolution via product page

Caption: MTT Assay Workflow.

Methodology:

Cell Seeding: A549 cells are seeded into 96-well plates at a density of 5 x 10³ cells/well and

incubated for 24 hours to allow for cell attachment.

Compound Treatment: The culture medium is replaced with fresh medium containing various

concentrations of Effusanin B. A vehicle control (e.g., DMSO) is also included.

Incubation: The plates are incubated for 48 hours.

MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates

are incubated for an additional 4 hours at 37°C.

Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each

well to dissolve the formazan crystals.
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Absorbance Measurement: The absorbance is measured at 570 nm using a microplate

reader. Cell viability is expressed as a percentage of the control.

Cell Migration Assay (Wound Healing Assay)
This assay is used to evaluate the effect of Effusanin B on the migratory capacity of A549

cells.

Workflow Diagram:

Grow A549 cells to confluence in 6-well plate Create a scratch wound with a pipette tip Wash with PBS to remove debris Add fresh medium with Effusanin B Image the wound at 0h Incubate for 24h Image the wound at 24h Measure wound closure

Treat A549 cells with Effusanin B Lyse cells and quantify protein SDS-PAGE Transfer to PVDF membrane Block membrane Incubate with primary antibody (e.g., anti-p-STAT3) Incubate with HRP-conjugated secondary antibody Detect with ECL and image

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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